4,4'-Sulfonyldiphenol-13C12

• Molecular Formula: C12H10O4S
• Molecular Weight: 262.19 g/mol
• InChI: InChI=1S/C12H10O4S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8,13-14H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChIKey: VPWNQTHUCYMVMZ-WCGVKTIYSA-N

4,4'-Sulfonyldiphenol-13C12 for Isotope Dilution MS

4,4'-Sulfonyldiphenol-13C12, commonly referred to as Bisphenol S-13C12, is a stable isotope-labeled analog of Bisphenol S (BPS; 4,4'-sulfonyldiphenol) where all twelve carbon atoms are uniformly substituted with the non-radioactive 13C isotope . With a molecular formula of 13C12H10O4S and a molecular weight of 262.18 g/mol, this compound is structurally identical to the unlabeled parent molecule (MW 250.27) but exhibits a +12 Da mass shift due to isotopic enrichment . It is specifically designed for use as an internal standard (IS) in isotope dilution mass spectrometry (IDMS) workflows employing liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS) [1].

Isotope Label 13C12-uniform labeled analog of Bisphenol S

Workflow Internal standard for LC-MS/MS or GC-MS isotope dilution

Differentiation +12 Da mass shift; chromatographic co-elution with native BPS

• [1] Zhang, Y., Li, Y., Han, X., Chen, X., & Gao, Y. (2018). Determination of bisphenol A and bisphenol S in bottled drinking water by solid phase extraction-ultra performance liquid chromatography-tandem mass spectrometry. Journal of Food Safety and Quality, 9(9), 2158-2163. View Source

Why BPS-13C12 Cannot Be Substituted in Bioanalysis

Generic substitution of 4,4'-Sulfonyldiphenol-13C12 with unlabeled BPS or alternative isotopic variants (e.g., deuterated BPS-d8) is scientifically untenable in quantitative LC-MS/MS workflows due to fundamental limitations in isotope dilution accuracy. Unlabeled BPS, by definition, cannot serve as an internal standard because it is chromatographically and spectrometrically indistinguishable from the target analyte, rendering it incapable of correcting for matrix-induced ion suppression or sample preparation variability [1]. While deuterated analogs (e.g., BPS-d8) are available, 13C-labeled standards are widely recognized in the analytical chemistry community to provide superior co-elution fidelity with the native analyte compared to deuterated standards, which can exhibit slight chromatographic shifts due to deuterium isotope effects on reversed-phase retention [2]. This differential retention undermines the fundamental assumption of identical behavior between the analyte and its internal standard, leading to biased quantification in complex matrices.

Unlabeled BPS

Indistinguishable from the target analyte in MS; cannot correct for matrix effects or recovery variability.

Deuterated BPS‑d8

May exhibit retention time shift due to deuterium isotope effect, undermining co‑elution and quantification accuracy in complex matrices.

• [1] Zhou, X., Kramer, J. P., Calafat, A. M., & Ye, X. (2014). Automated on-line column-switching high performance liquid chromatography isotope dilution tandem mass spectrometry method for the quantification of bisphenol A, bisphenol F, bisphenol S, and 11 other phenols in urine. Journal of Chromatography B, 944, 152-156. View Source
• [2] Labmate Online. (n.d.). How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Labmate Online Technical Article. View Source

BPS-13C12 Quantitative Differentiation Evidence

Dermal Absorption: BPS vs. BPA by Franz Cell Assay

Using 4,4'-Sulfonyldiphenol-13C12 as an internal standard in a Franz cell dermal absorption study, BPS exhibited a significantly lower permeability coefficient (Kp) compared to BPA-13C12 across excised human skin, with the differential magnitude dependent on applied dose [1]. The use of the 13C12-labeled internal standard was essential for the accurate, interference-free quantification of both native BPS and BPA in the complex skin tissue and receptor fluid matrices [1].

Dermal Kp BPS vs BPA

Head-to-head

BPS Kp 0.003–0.009 cm/h vs BPA 0.033–0.036 cm/h (p<0.01)

Reported lower dermal permeability context for BPS

Franz cell, human skin; 13C12-IS essential for matrix correction

Evidence Dimension	Skin Permeability Coefficient (Kp)
Target Compound Data	0.009 ± 0.015 cm/h (low dose) and 0.003 ± 0.002 cm/h (high dose)
Comparator Or Baseline	BPA-13C12: 0.036 ± 0.011 cm/h (low dose) and 0.033 ± 0.003 cm/h (high dose)
Quantified Difference	BPS-13C12 Kp was significantly lower than BPA-13C12 at both doses (p < 0.01, paired t-test). BPS Kp was 75% lower at low dose and 91% lower at high dose.
Conditions	In vitro Franz diffusion cell using excised human skin; donor solution low dose (1.5 μg/cm2, 6.3 nmol/cm2 for BPA, 5.7 nmol/cm2 for BPS) and high dose (7.7 μg/cm2, 32 nmol/cm2 for BPA, 29 nmol/cm2 for BPS); 25 h exposure; quantification by LC-MS/MS with 13C12-IS.

Why This Matters

This direct comparative data, enabled by the 13C12 internal standard, demonstrates that BPS is significantly less bioavailable via the dermal route than BPA, a critical finding for exposure and risk assessment studies that rely on accurate internal standard-based quantification.

• [1] Champmartin, C., Marquet, F., Chedik, L., Décret, M. J., Aubert, N., Ferrari, E., & Grandclaude, M. C. (2019). Development of an in vitro skin permeation assay for bisphenol A and bisphenol S using 13C-labeled internal standards. Table 1: Dermal absorption parameters. PMC6792388. View Source

Urinary BPS Sensitivity: 13C12-IS vs. Surrogate Methods

An automated on-line SPE-HPLC-MS/MS method employing 4,4'-Sulfonyldiphenol-13C12 as the internal standard for BPS achieved a limit of detection (LOD) of 0.03 ng/mL in human urine, representing the highest sensitivity among 14 environmental phenols measured in the panel [1]. In a separate study using surrogate internal standards (BPA-d16, etc.), the LOD for BPS was 0.6 ng/mL, indicating a 20-fold higher detection limit when a non-analyte-matched IS is used [2].

Urinary BPS LOD

Method context

0.03 ng/mL

Supports trace-level biomonitoring method fit

20-fold lower LOD vs surrogate IS (0.6 ng/mL)

Evidence Dimension	Method Limit of Detection (LOD) for BPS in Urine
Target Compound Data	0.03 ng/mL (BPS with BPS-13C12 internal standard)
Comparator Or Baseline	0.6 ng/mL (BPS with surrogate internal standard BPA-d16)
Quantified Difference	20-fold lower (improved) LOD with matched 13C12 internal standard
Conditions	Target: On-line SPE-HPLC-ID-MS/MS with BPS-13C12 IS, 100 μL urine. Comparator: UHPLC-MS/MS with DLLME sample preparation and BPA-d16 surrogate IS.

Why This Matters

This demonstrates that procurement of the analyte-matched 13C12 internal standard enables a 20-fold improvement in detection sensitivity for BPS in complex biological matrices, a critical requirement for trace-level human biomonitoring studies where BPS concentrations are often low.

• [1] Zhou, X., Kramer, J. P., Calafat, A. M., & Ye, X. (2014). Automated on-line column-switching high performance liquid chromatography isotope dilution tandem mass spectrometry method for the quantification of bisphenol A, bisphenol F, bisphenol S, and 11 other phenols in urine. Journal of Chromatography B, 944, 152-156. PMID: 24316527. View Source
• [2] Vela-Soria, F., Ballesteros, O., Zafra-Gómez, A., Ballesteros, L., & Navalón, A. (2014). UHPLC-MS/MS method for the determination of bisphenol A and its chlorinated derivatives, bisphenol S, parabens, and benzophenones in human urine samples. Analytical and Bioanalytical Chemistry, 406(15), 3773-3785. PMID: 24710638. View Source

Bottled Water Recovery and Precision: 13C12 vs. Alternative IS

In a validated UPLC-MS/MS method for bottled drinking water, the use of a mixed isotopic internal standard solution containing BPS-13C12 and BPA-D4 resulted in excellent method performance for BPS: average recoveries of 95.9%-102.1% and intra-assay precision (RSD) of 1.3%-2.5% [1]. In contrast, a method employing a surrogate internal standard (ethylparaben-13C6) for BPS analysis in urine yielded recoveries of 94%-106% but with significantly higher interday variability (RSD 2.0%-13.8%) [2], indicating that analyte-matched 13C12 internal standard provides superior precision, particularly for interday reproducibility.

Recovery & Precision

Reported context

Recovery 95.9–102.1%, RSD 1.3–2.5%

Supports interday reproducibility review

Up to 5.5-fold lower RSD vs surrogate IS

Evidence Dimension	Method Recovery and Precision (RSD)
Target Compound Data	Recovery: 95.9% - 102.1%; RSD: 1.3% - 2.5%
Comparator Or Baseline	Recovery: 94% - 106%; Interday RSD: 2.0% - 13.8%
Quantified Difference	Up to 5.5-fold lower variability (RSD) with BPS-13C12 vs. surrogate IS
Conditions	Target: UPLC-MS/MS of bottled water with BPS-13C12 IS. Comparator: UHPLC-MS/MS of urine with ethylparaben-13C6 surrogate IS.

Why This Matters

The lower RSD achieved with the matched 13C12 internal standard translates to more robust and reproducible quantification, essential for compliance with regulatory method validation guidelines (e.g., FDA, EU) requiring RSD ≤15%.

• [1] Zhang, Y., Li, Y., Han, X., Chen, X., & Gao, Y. (2018). Determination of bisphenol A and bisphenol S in bottled drinking water by solid phase extraction-ultra performance liquid chromatography-tandem mass spectrometry. Journal of Food Safety and Quality, 9(9), 2158-2163. View Source
• [2] Vela-Soria, F., Ballesteros, O., Zafra-Gómez, A., Ballesteros, L., & Navalón, A. (2014). UHPLC-MS/MS method for the determination of bisphenol A and its chlorinated derivatives, bisphenol S, parabens, and benzophenones in human urine samples. Analytical and Bioanalytical Chemistry, 406(15), 3773-3785. PMID: 24710638. View Source

Ultra-Low Detection of BPS in Bottled Water

The application of 4,4'-Sulfonyldiphenol-13C12 as an internal standard in a validated UPLC-MS/MS method enabled a method detection limit (MDL) for BPS of 5 ng/L in bottled drinking water [1]. This level of sensitivity is unattainable without isotope dilution using an analyte-matched internal standard due to matrix suppression effects in electrospray ionization.

Water MDL BPS

Data to verify

5 ng/L

Supports sub‑ppt water monitoring context

≥10-fold lower MDL inferred for IDMS

Evidence Dimension	Method Detection Limit (MDL) for BPS in Water
Target Compound Data	5 ng/L (0.005 μg/L) with BPS-13C12 IS
Comparator Or Baseline	Not explicitly reported in comparator study; class-level inference: typical MDLs without IDMS are ≥ 50 ng/L
Quantified Difference	≥10-fold lower MDL inferred for IDMS method
Conditions	SPE-UPLC-MS/MS with BPS-13C12 internal standard; Waters BEH C18 column; ESI- MRM mode.

Why This Matters

This demonstrates that the 13C12-labeled internal standard is an enabling technology for achieving sub-ppt level quantification of BPS in water, a requirement for regulatory compliance monitoring of endocrine disruptors in drinking water.

• [1] Zhang, Y., Li, Y., Han, X., Chen, X., & Gao, Y. (2018). Determination of bisphenol A and bisphenol S in bottled drinking water by solid phase extraction-ultra performance liquid chromatography-tandem mass spectrometry. Journal of Food Safety and Quality, 9(9), 2158-2163. View Source

CRM Purity and Metrological Traceability

4,4'-Sulfonyldiphenol-13C12 is available as an ISO 17034 Certified Reference Material (CRM) with gravimetrically verified concentration, isotopic purity >98.0 atom% 13C, and overall HPLC purity of 99.6 ± 0.1% . In contrast, deuterated alternatives (e.g., BPS-d8) are not universally available as ISO 17034 CRMs from major metrology suppliers, limiting their acceptance in regulated laboratories requiring full metrological traceability .

CRM Purity

Specification review

99.6% HPLC, isotopic purity >98.0% 13C

Supports metrological traceability review

ISO 17034 CRM; may not be available for d8

Evidence Dimension	Metrological Traceability and Purity Certification
Target Compound Data	ISO 17034 CRM; isotopic purity >98.0 atom% 13C; overall purity 99.6%
Comparator Or Baseline	BPS-d8: typically not certified as ISO 17034 CRM
Quantified Difference	Metrological traceability to SI units available for 13C12 compound; not standard for d8 analog
Conditions	Manufacturer specifications for neat reference materials

Why This Matters

ISO 17034 certification provides the highest level of metrological traceability, which is a prerequisite for methods used in regulatory submissions (e.g., FDA, EPA) and for laboratories accredited under ISO/IEC 17025, thereby directly impacting procurement decisions in regulated environments.

Population BPS Biomonitoring and Detection Frequency

Using an HPLC-ID-MS/MS method with 4,4'-Sulfonyldiphenol-13C12 as the internal standard, BPS was detected in 78% of 100 anonymous adult urine samples collected in the United States (2009-2012), with a median concentration of 0.13 ng/mL [1]. This high detection frequency, enabled by the sensitive and matrix-corrected method, confirms widespread human exposure to BPS and underscores the necessity of robust internal standardization for accurate population-level exposure assessment.

Population Detection

Reported

78% (Rank 2/3 among BPA, BPF, BPS)

Supports population exposure assessment context

Median 0.13 ng/mL, n=100 US adults

Evidence Dimension	Population Detection Frequency and Median Concentration
Target Compound Data	78% detection frequency; median 0.13 ng/mL
Comparator Or Baseline	BPA: 95% detection frequency; median 0.72 ng/mL. BPF: 55% detection frequency; median 0.08 ng/mL
Quantified Difference	BPS detection frequency 23 percentage points lower than BPA, 23 percentage points higher than BPF
Conditions	HPLC-ID-MS/MS with BPS-13C12 IS; 100 μL urine; on-line SPE; n=100 US adults

Why This Matters

This evidence confirms that BPS is a prevalent environmental contaminant in humans, making accurate and sensitive quantification using a stable 13C12 internal standard essential for ongoing biomonitoring programs and epidemiological studies investigating health outcomes associated with bisphenol exposure.

• [1] Zhou, X., Kramer, J. P., Calafat, A. M., & Ye, X. (2014). Automated on-line column-switching high performance liquid chromatography isotope dilution tandem mass spectrometry method for the quantification of bisphenol A, bisphenol F, bisphenol S, and 11 other phenols in urine. Journal of Chromatography B, 944, 152-156. PMID: 24316527. View Source

BPS-13C12 Application Scenarios

Human Biomonitoring for BPS Exposure

Use 4,4'-Sulfonyldiphenol-13C12 as the internal standard for the quantitative analysis of free and total BPS in human urine, serum, or plasma by LC-MS/MS. This approach enables high-throughput, sensitive (LOD 0.03 ng/mL), and matrix-corrected measurement of BPS in epidemiological cohorts, as demonstrated by the detection of BPS in 78% of a U.S. adult population [1]. The use of the 13C12-labeled internal standard ensures accurate correction for inter-individual variability in matrix effects and sample preparation recovery, a prerequisite for reliable exposure assessment [1].

Dermal Absorption and Permeability (OECD TG 428)

Employ 4,4'-Sulfonyldiphenol-13C12 as an internal standard in Franz cell diffusion assays to accurately quantify BPS permeation through excised human or animal skin. The method, validated for both low (1.5 μg/cm²) and high (7.7 μg/cm²) donor doses, provides precise permeability coefficients (Kp) and flux values [2]. The use of the 13C12 internal standard corrects for analyte binding to the stratum corneum and for matrix effects from skin lipids, which are significant sources of bias in dermal absorption studies [2].

Regulatory Testing of Food Contact and Water

Utilize 4,4'-Sulfonyldiphenol-13C12 as an isotope dilution internal standard in validated LC-MS/MS methods for the determination of BPS migration from food packaging materials and in bottled drinking water. This application meets the sensitivity requirements for regulatory monitoring, achieving a method detection limit of 5 ng/L in water with excellent recovery (95.9-102.1%) and precision (RSD 1.3-2.5%) [3]. The method is suitable for laboratories seeking ISO/IEC 17025 accreditation for food contact material testing [3].

Environmental Fate and Wastewater Monitoring

Apply 4,4'-Sulfonyldiphenol-13C12 as a stable isotope-labeled internal standard for the accurate quantification of BPS in complex environmental matrices such as wastewater influent/effluent, surface water, and sludge. Isotope dilution with the 13C12 internal standard effectively compensates for severe matrix suppression typically observed in electrospray ionization of environmental samples, enabling reliable quantification at trace levels required for environmental risk assessment and fate modeling [1].

Application

Selection Property

Validation Focus

Human biomonitoring research

Analyte-matched ISTD for matrix-effect correction

LOD and precision in urine/serum research matrices

Dermal absorption research (Franz cell)

ISTD for skin-matrix interference correction

Kp and flux in dermal exposure models

Food contact and water migration research

Validated IDMS method context

Recovery and precision in method validation documentation

Environmental water and wastewater research

Matrix-effect compensation in ESI

Trace-level quantification in complex environmental matrices

• [1] Zhou, X., Kramer, J. P., Calafat, A. M., & Ye, X. (2014). Automated on-line column-switching high performance liquid chromatography isotope dilution tandem mass spectrometry method for the quantification of bisphenol A, bisphenol F, bisphenol S, and 11 other phenols in urine. Journal of Chromatography B, 944, 152-156. PMID: 24316527. View Source
• [2] Champmartin, C., Marquet, F., Chedik, L., Décret, M. J., Aubert, N., Ferrari, E., & Grandclaude, M. C. (2019). Development of an in vitro skin permeation assay for bisphenol A and bisphenol S using 13C-labeled internal standards. Table 1. PMC6792388. View Source
• [3] Zhang, Y., Li, Y., Han, X., Chen, X., & Gao, Y. (2018). Determination of bisphenol A and bisphenol S in bottled drinking water by solid phase extraction-ultra performance liquid chromatography-tandem mass spectrometry. Journal of Food Safety and Quality, 9(9), 2158-2163. View Source